Cas no 114067-92-4 (1H-Imidazole-4-carboxylic acid, 1-(4-chlorophenyl)-, ethyl ester)

• Product Name: 1H-Imidazole-4-carboxylic acid, 1-(4-chlorophenyl)-, ethyl ester
• CAS No: 114067-92-4
• MF: C₁₂H₁₁ClN₂O₂
• MW: 250.680941820145
• CID: 3631038
• PubChem ID: 11953761
• Update Time: 2025-04-22

1H-Imidazole-4-carboxylic acid, 1-(4-chlorophenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxylic acid, 1-(4-chlorophenyl)-, ethyl ester
• 114067-92-4
• Ethyl 1-(4-chlorophenyl)-1H-imidazole-4-carboxylate
• SCHEMBL9827288

• Inchi： 1S/C12H11ClN2O2/c1-2-17-12(16)11-7-15(8-14-11)10-5-3-9(13)4-6-10/h3-8H,2H2,1H3
• InChI Key： WCCWXCVSBJPMFO-UHFFFAOYSA-N
• SMILES： C1N(C2=CC=C(Cl)C=C2)C=C(C(OCC)=O)N=1

Computed Properties

• Exact Mass: 250.051
• Monoisotopic Mass: 250.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1A^2
• XLogP3: 2.9